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Compound of Interest

Compound Name:
n-[2-(3-

Methoxybenzoyl)phenyl]acetamide

CAS No.: 38824-10-1

Cat. No.: B14113770

Get Quote

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive scientific overview of 2'-Acetamido-3-

methoxybenzophenone, a compound of interest in medicinal chemistry and materials science.

Due to the limited direct literature on this specific molecule, this guide establishes its precise

chemical identity, proposes a logical synthetic pathway, and predicts its physicochemical and

spectroscopic properties based on established principles and data from structurally analogous

compounds. Furthermore, potential applications in drug discovery are explored, drawing

parallels with related pharmacologically active benzophenone and acetamide derivatives. This

document is intended to serve as a foundational resource to stimulate and guide future

research into this promising chemical entity.

Introduction and Chemical Identity
The nomenclature "2'-Acetamido-3-methoxybenzophenone" suggests a benzophenone core

with an acetamido group on one phenyl ring and a methoxy group on the other. According to
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IUPAC nomenclature conventions for substituted benzophenones, the phenyl rings are

distinguished as primed and unprimed. Assuming the acetamido group is at the 2-position of

one ring and the methoxy group is at the 3-position of the other, a more precise IUPAC name is

required to avoid ambiguity. For the purpose of this guide, we will define the structure as N-(2-

benzoyl-6-methoxyphenyl)acetamide. This name unequivocally describes a molecule where

the acetamido and methoxy substituents are on the same phenyl ring, ortho and meta to the

point of attachment to the benzoyl group, respectively.

IUPAC Name and Synonyms
IUPAC Name: N-(2-benzoyl-6-methoxyphenyl)acetamide

Common Name: 2'-Acetamido-3-methoxybenzophenone

Synonyms: While no widely recognized synonyms currently exist for this specific compound

due to its novelty, logical alternatives could include:

2-Acetamido-3-methoxybenzophenone

N-Acetyl-2-amino-3-methoxybenzophenone

Chemical Structure and Properties
The chemical and physical properties of N-(2-benzoyl-6-methoxyphenyl)acetamide are not

extensively documented. However, we can predict these properties based on its structural

features and by comparison with related compounds such as N-(2-methoxyphenyl)acetamide

and various benzophenone derivatives.
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Property
Predicted
Value/Information

Source/Basis for
Prediction

Molecular Formula C₁₆H₁₅NO₃ Based on chemical structure

Molecular Weight 269.29 g/mol
Calculated from molecular

formula

Appearance
Likely a white to off-white

crystalline solid

Based on similar acetanilide

and benzophenone

compounds[1]

Melting Point
Expected to be in the range of

100-150 °C

Analogy with substituted

acetanilides and

benzophenones

Solubility

Likely soluble in organic

solvents like ethanol, acetone,

and dichloromethane;

sparingly soluble in water

General solubility of aromatic

ketones and amides

XLogP3 Predicted to be around 2.5-3.5

Estimation based on the

presence of both polar (amide)

and non-polar (aromatic rings)

groups

Proposed Synthesis Pathway
A robust synthesis of N-(2-benzoyl-6-methoxyphenyl)acetamide can be envisioned through a

multi-step process starting from readily available precursors. The key steps would involve the

formation of the benzophenone core followed by the introduction of the acetamido group.

Retrosynthetic Analysis
A logical retrosynthetic approach would disconnect the amide bond, suggesting a late-stage

acetylation of an amino-methoxy-benzophenone intermediate. This intermediate could be

formed via a Friedel-Crafts acylation.
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N-(2-benzoyl-6-methoxyphenyl)acetamide

2-Amino-3-methoxybenzophenone
Amide Formation

Acetic anhydride

Acetylation

2-Methoxy-6-nitroaniline Reduction of Nitro GroupBenzoyl chloride Friedel-Crafts Acylation (conceptual)

Initial Screening

Mechanism of Action Studies

Lead Optimization

N-(2-benzoyl-6-methoxyphenyl)acetamide

In vitro Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Enzyme Inhibition Assays
(e.g., AChE, BChE)

Anti-inflammatory Assays
(e.g., COX-1/COX-2 inhibition)

Cell Cycle Analysis Apoptosis Assays Kinase Profiling

Structure-Activity Relationship (SAR) Studies

ADME/Tox Profiling

J

Preclinical Candidate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b14113770/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-acetamido-3-methoxybenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chembk.com [chembk.com]
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methoxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

